2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione

• IUPAC Name: 2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4-trione
• InChI: InChI=1S/C14H15NO6/c1-5-15-13(17)7-6-8(19-2)11(20-3)12(21-4)9(7)10(16)14(15)18/h6H,5H2,1-4H3
• InChI Key: QWJFSLGRPZEFLV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC(=C(C(=C2C(=O)C1=O)OC)OC)OC
• Molecular Formula: C14H15NO6
• Molecular Weight: 293.27 g/mol

Description

2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione, also known as ETMTIQ, is a naturally occurring alkaloid found in various plant species. It has been studied extensively for its potential therapeutic applications in treating various diseases.

Mechanism of Action

The mechanism of action of 2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione is not fully understood. However, it has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It also inhibits the activation of NF-κB, a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and physiological effects:
2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to reduce oxidative stress and inflammation, which are key factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione has several advantages for lab experiments. It is readily available and can be synthesized using various methods. It has also been extensively studied for its potential therapeutic applications. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design targeted therapies.

Future Directions

There are several future directions for research on 2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione. One area of interest is its potential use in treating various neurological and cardiovascular diseases. Another area of interest is its potential use in combination with other drugs to enhance therapeutic efficacy. Further studies are also needed to fully understand the mechanism of action and to design targeted therapies.

Synthesis Methods

2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione can be synthesized through various methods, including the condensation of 2,3,4-trimethoxybenzaldehyde with ethyl acetoacetate followed by cyclization and oxidation. Another method involves the condensation of 2,3,4-trimethoxybenzaldehyde with malonic acid in the presence of ammonium acetate, followed by cyclization and oxidation.

Scientific Research Applications

2-ethyl-5,6,7-trimethoxyisoquinoline-1,3,4(2H)-trione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in treating various neurological and cardiovascular diseases.